2-{5-phenylmethanesulfonyl-octahydropyrrolo[3,4-c]pyrrol-2-yl}pyridine-4-carbonitrile

• IUPAC Name: 2-(5-benzylsulfonyl-1,3,3a,4,6,6a-hexahydropyrrolo[3,4-c]pyrrol-2-yl)pyridine-4-carbonitrile
• InChI: InChI=1S/C19H20N4O2S/c20-9-16-6-7-21-19(8-16)22-10-17-12-23(13-18(17)11-22)26(24,25)14-15-4-2-1-3-5-15/h1-8,17-18H,10-14H2
• InChI Key: PUALTEUVAGVSOQ-UHFFFAOYSA-N
• Canonical SMILES: C1C2CN(CC2CN1C3=NC=CC(=C3)C#N)S(=O)(=O)CC4=CC=CC=C4
• Molecular Formula: C19H20N4O2S
• Molecular Weight: 368.5 g/mol

Description

The compound “2-{5-phenylmethanesulfonyl-octahydropyrrolo[3,4-c]pyrrol-2-yl}pyridine-4-carbonitrile” is a complex organic molecule. It contains a pyrrole ring, which is a five-membered aromatic ring with one nitrogen atom. Pyrrole rings are found in many important biological compounds, including heme and chlorophyll.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, starting with the formation of the pyrrole ring, followed by various functionalization reactions to introduce the phenylmethanesulfonyl, octahydropyrrolo, and pyridine-4-carbonitrile groups. Unfortunately, without specific literature sources, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The pyrrole ring would contribute to the compound’s aromaticity, while the phenylmethanesulfonyl and pyridine-4-carbonitrile groups would likely have significant effects on the compound’s reactivity.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, its solubility would be affected by the presence of polar functional groups, while its melting and boiling points would be influenced by the size and shape of the molecule.

Mechanism of Action

Target of Action

The primary target of this compound is the sigma-2 (σ2) receptor , which was recently identified as the Transmembrane Protein 97 (TMEM97) , also known as MAC30 (Meningioma-associated protein) . This protein has been linked to diseases and conditions such as Niemann-Pick disease, schizophrenia, neuropathic pain, traumatic brain injury, cancer, drug addiction, and Alzheimer’s disease .

Mode of Action

The compound interacts with its target, the σ2 receptor, through a series of molecular interactions. Specifically, an ionic interaction is formed between Asp 29 and the aliphatic piperazine nitrogen of the compound . Additionally, a π-cation interaction occurs between Tyr 147 and the same piperazine nitrogen, and a π-π interaction is formed between Phe 66 and the benzene ring of the compound .

Biochemical Pathways

The σ2 receptor is present in the endoplasmic reticulum (ER) and lysosomes where it binds to cholesterol . The interaction of the compound with the σ2 receptor can influence these biochemical pathways, potentially affecting the function of the ER and lysosomes.

Pharmacokinetics

The compound’s Absorption, Distribution, Metabolism, and Excretion (ADME) properties have been evaluated using in vitro ADME assays . .

Result of Action

The action of the compound on the σ2 receptor can have various molecular and cellular effects. For instance, σ2 ligands can prevent the synaptotoxic impact of Aβ oligomers (AβO, oligomers of Aβ42) on neurons by blocking their interactions with neuronal receptors . This suggests that the compound may have potential therapeutic utility in the treatment of Alzheimer’s disease .

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific physical and chemical properties, as well as how it’s handled and used. As with any chemical, appropriate safety precautions should be taken when handling and storing this compound.

Future Directions

The future directions for research on this compound would likely depend on its potential applications. For example, if it shows promise as a drug, future research might focus on optimizing its synthesis, studying its mechanism of action, and conducting preclinical and clinical trials.